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Compound of Interest

Compound Name: Cumyl-CH-megaclone

Cat. No.: B8256759

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper handling and
disposal of Cumyl-CH-megaclone, a synthetic cannabinoid receptor agonist. Adherence to
these procedures is vital for ensuring laboratory safety and regulatory compliance.

Cumyl-CH-megaclone is categorized as a synthetic cannabinoid and should be handled as a
potentially hazardous substance.[1][2] While a specific Safety Data Sheet (SDS) was not
publicly available, its classification as a research chemical and synthetic cannabinoid
necessitates cautious handling and disposal in accordance with hazardous waste regulations.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Cumyl-CH-megaclone is
provided below. This information is essential for risk assessment and the development of
appropriate handling protocols.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8256759?utm_src=pdf-interest
https://www.benchchem.com/product/b8256759?utm_src=pdf-body
https://www.benchchem.com/product/b8256759?utm_src=pdf-body
https://en.wikipedia.org/wiki/CUMYL-CH-MEGACLONE
https://www.caymanchem.com/product/26432/cumyl-ch-megaclone
https://www.benchchem.com/product/b8256759?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8256759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value
2,5-Dihydro-2-(1-methyl-1-phenylethyl)-5-

IUPAC Name (cyclohexylmethyl)-1H-pyrido[4,3-blindol-1-
one[1]

Molecular Formula C27H30N20[1][3]

Molar Mass

398.550 g-mol-1[1]

Boiling Point (Predicted)

600.0%55.0 °C[4]

Density (Predicted)

1.1440.1 g/cm3 [4]

Chloroform: 1 mg/ml; DMF: Slightly Soluble;

Solubility DMSO: Slightly Soluble; Ethanol: Slightly
Soluble[2][4]
CAS Number 2813950-07-9[1]

Experimental Protocols: Proper Disposal Procedure

The following step-by-step protocol outlines the recommended procedure for the disposal of

Cumyl-CH-megaclone and associated contaminated materials. This procedure is based on

general guidelines for the disposal of hazardous chemical and synthetic cannabinoid waste.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene),

and safety glasses or goggles.

e Conduct all handling and disposal operations within a certified chemical fume hood to

prevent inhalation of any powders or aerosols.

2. Inactivation/Decontamination:

e Solid Waste (e.g., unused compound, contaminated consumables):

o Place all solid waste in a clearly labeled, dedicated hazardous waste container.
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o To render the compound unusable, it is recommended to mix it with an inert material such
as sand or vermiculite at a 1:10 ratio (compound to inert material).

Liguid Waste (e.g., solutions containing the compound):

o Collect all liquid waste in a sealed, properly labeled hazardous waste container.

o Do not mix with other chemical waste streams unless compatibility has been confirmed.
Contaminated Surfaces:

o Decontaminate surfaces with a suitable solvent (e.g., ethanol, isopropanol) followed by a
detergent solution.

o All cleaning materials (e.g., wipes, paper towels) must be disposed of as hazardous
waste.

. Waste Containerization and Labeling:
Use only approved, leak-proof hazardous waste containers.

Label the container clearly with "Hazardous Waste," the full chemical name "Cumyl-CH-
megaclone,” and any other identifiers required by your institution's Environmental Health
and Safety (EHS) department.

. Storage:

Store the hazardous waste container in a designated, secure, and well-ventilated satellite
accumulation area.

Ensure the storage area is away from incompatible materials.
. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.
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e Hazardous waste must be transported by an EPA-registered entity and disposed of at a
permitted treatment, storage, and disposal facility (TSDF).[5]

o Complete all necessary waste disposal manifests and documentation as required by local
and federal regulations. The "cradle-to-grave" concept requires tracking of hazardous waste

from generation to final disposal.[5]

Logical Workflow for Cumyl-CH-megaclone Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal
of Cumyl-CH-megaclone.
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Start: Cumyl-CH-megaclone Waste Generated
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5. Place in Labeled
Hazardous Waste Container

6. Store in Designated
Satellite Accumulation Area

7. Arrange for EHS/Contractor Pickup
for Final Disposal

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Cumyl-CH-megaclone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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